Cas no 1804833-54-2 (4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)
4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
-
- Inchi: 1S/C9H6ClF3N2O2/c10-3-5-7(16)4-15-6(1-2-14)8(5)17-9(11,12)13/h4,16H,1,3H2
- InChI Key: MHDVNSPCOVVQGD-UHFFFAOYSA-N
- SMILES: ClCC1C(=CN=C(CC#N)C=1OC(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 304
- XLogP3: 1.8
- Topological Polar Surface Area: 66.1
4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093407-1g |
4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile |
1804833-54-2 | 97% | 1g |
$1,549.60 | 2022-04-01 |
4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
Research Briefing on 4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1804833-54-2)
4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1804833-54-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of central nervous system (CNS) disorders and antimicrobial applications.
The synthesis of 4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile involves a multi-step process that includes the introduction of the trifluoromethoxy group at the 3-position of the pyridine ring, followed by chloromethylation at the 4-position. The presence of the hydroxy group at the 5-position and the acetonitrile moiety at the 2-position further enhances the compound's reactivity and potential for derivatization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations.
In terms of biological activity, preliminary studies have demonstrated that 4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile exhibits moderate inhibitory effects on specific enzymes involved in neurodegenerative diseases. For instance, it has been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are key targets in the treatment of Alzheimer's disease. Additionally, its antimicrobial properties have been explored, with promising results against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
Recent research has also investigated the compound's potential as a building block for the development of more complex molecules. Its reactive chloromethyl group allows for facile functionalization, enabling the creation of diverse derivatives with tailored biological activities. For example, coupling this compound with various amines or thiols has yielded a library of analogs with enhanced potency and selectivity. These derivatives are currently being screened for their efficacy in various disease models, including cancer and infectious diseases.
Despite these promising findings, challenges remain in the optimization of 4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.
In conclusion, 4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for the development of new drugs targeting CNS disorders and microbial infections. Ongoing research aims to refine its properties and explore its applications in other therapeutic areas, paving the way for future breakthroughs in the field.
1804833-54-2 (4-(Chloromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)